2-Bromo-1-(3-{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone

• CAS No.: 157610-59-8
• Molecular Formula: C14H21BrO2Si
• Molecular Weight: 329.30 g/mol
• IUPAC Name: 2-bromo-1-[3-[tert-butyl(dimethyl)silyl]oxyphenyl]ethanone
• InChI: InChI=1S/C14H21BrO2Si/c1-14(2,3)18(4,5)17-12-8-6-7-11(9-12)13(16)10-15/h6-9H,10H2,1-5H3
• InChI Key: XNNRIXZDXMJHRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1=CC=CC(=C1)C(=O)CBr

Description

2-Bromo-1-(3-{[tert-butyl(dimethyl)silyl]oxy}phenyl)ethanone is a useful research compound. Its molecular formula is C14H21BrO2Si and its molecular weight is 329.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (40 mL) of the compound (9.4 g, 37 mmol) obtained in Example 38a in diethyl ether was added phenyltrimethylammonium tribromide (14 g, 37 mmol), and the mixture was stirred at room temperature for 5 hr. After confirmation of the termination of the reaction by TLC, aqueous sodium thiosulfate solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The obtained organic layer was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure to give a crude title compound as a colorless oil.